Cas no 1154918-41-8 (Methyl 3-(cycloheptylamino)-2-methylpropanoate)

• Product Name: Methyl 3-(cycloheptylamino)-2-methylpropanoate
• CAS No: 1154918-41-8
• MF: C₁₂H₂₃NO₂
• MW: 213.316523790359
• MDL: MFCD12193202
• CID: 4681662
• Update Time: 2025-06-09

Methyl 3-(cycloheptylamino)-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(cycloheptylamino)-2-methylpropanoate
• Methyl 3-(cycloheptylamino)-2-methylpropanoate

• MDL： MFCD12193202
• Inchi： 1S/C12H23NO2/c1-10(12(14)15-2)9-13-11-7-5-3-4-6-8-11/h10-11,13H,3-9H2,1-2H3
• InChI Key： BOGWZQMKEBIJOE-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)CNC1CCCCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 186
• Topological Polar Surface Area: 38.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl 3-(cycloheptylamino)-2-methylpropanoate

Recent Advances in the Study of Methyl 3-(cycloheptylamino)-2-methylpropanoate (CAS: 1154918-41-8)

Methyl 3-(cycloheptylamino)-2-methylpropanoate (CAS: 1154918-41-8) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as a precursor or intermediate in the synthesis of bioactive molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound's unique structure, featuring a cycloheptylamino group and a methylpropanoate moiety, has drawn attention for its potential role in modulating biological pathways. A 2023 study published in the Journal of Medicinal Chemistry highlighted its use as a key intermediate in the synthesis of novel G protein-coupled receptor (GPCR) modulators. The study demonstrated that derivatives of Methyl 3-(cycloheptylamino)-2-methylpropanoate exhibited promising binding affinity to specific GPCR subtypes, suggesting potential applications in neurological and cardiovascular disorders.

Another recent investigation, conducted by a team at the University of Cambridge, focused on the compound's metabolic stability and pharmacokinetic properties. Using advanced LC-MS techniques, the researchers found that Methyl 3-(cycloheptylamino)-2-methylpropanoate exhibits favorable metabolic stability in human liver microsomes, with a half-life exceeding 120 minutes. This finding underscores its potential as a scaffold for developing orally bioavailable drugs.

In addition to its pharmacological potential, the compound has also been studied for its chemical properties. A 2024 paper in Organic Letters described an optimized synthetic route for Methyl 3-(cycloheptylamino)-2-methylpropanoate, achieving a 78% yield through a one-pot reductive amination strategy. This advancement could facilitate larger-scale production for further preclinical studies.

Looking ahead, researchers are particularly interested in exploring the compound's potential as a building block for targeted drug delivery systems. Preliminary molecular docking studies suggest that its structure may allow for selective interactions with certain cell surface receptors, opening possibilities for developing more precise therapeutics. However, further in vivo studies are needed to validate these computational predictions.

In conclusion, Methyl 3-(cycloheptylamino)-2-methylpropanoate (CAS: 1154918-41-8) represents a promising chemical entity with multiple potential applications in pharmaceutical development. Its unique structural features, combined with emerging evidence of biological activity and favorable pharmacokinetic properties, make it a compound worthy of continued investigation in the chemical biology and medicinal chemistry communities.